Cas no 1261594-50-6 (4,3'-Bis(trifluoromethyl)biphenyl-2-methanol)

• Product Name: 4,3'-Bis(trifluoromethyl)biphenyl-2-methanol
• CAS No: 1261594-50-6
• MF: C₁₅H₁₀F₆O
• MW: 320.22972536087
• CID: 4789760
• Update Time: 2025-05-24

4,3'-Bis(trifluoromethyl)biphenyl-2-methanol Chemical and Physical Properties

Names and Identifiers

• 4,3'-Bis(trifluoromethyl)biphenyl-2-methanol

• Inchi： 1S/C15H10F6O/c16-14(17,18)11-3-1-2-9(6-11)13-5-4-12(15(19,20)21)7-10(13)8-22/h1-7,22H,8H2
• InChI Key： KOMKSAMSEWMMAD-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(C2C=CC=C(C(F)(F)F)C=2)=C(CO)C=1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 364
• XLogP3: 4.4
• Topological Polar Surface Area: 20.2

Additional information on 4,3'-Bis(trifluoromethyl)biphenyl-2-methanol

4,3'-Bis(trifluoromethyl)biphenyl-2-methanol (CAS No. 1261594-50-6): An Overview of Its Structure, Properties, and Applications

4,3'-Bis(trifluoromethyl)biphenyl-2-methanol (CAS No. 1261594-50-6) is a unique and versatile compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound is characterized by its distinctive biphenyl core and the presence of trifluoromethyl groups, which confer it with unique chemical and physical properties. In this article, we will delve into the structure, properties, and potential applications of this compound, highlighting recent advancements and research findings.

The molecular structure of 4,3'-Bis(trifluoromethyl)biphenyl-2-methanol is composed of a biphenyl backbone with two trifluoromethyl groups attached at the 4 and 3' positions, respectively. The presence of these trifluoromethyl groups significantly influences the compound's electronic properties, making it highly stable and resistant to various chemical reactions. Additionally, the hydroxyl group at the 2-position of the biphenyl ring adds polarity and reactivity to the molecule.

One of the key physical properties of 4,3'-Bis(trifluoromethyl)biphenyl-2-methanol is its high melting point, which is a result of the strong intermolecular forces between the molecules. This property makes it suitable for use in high-temperature applications where stability is crucial. The compound also exhibits good solubility in organic solvents such as dichloromethane and dimethyl sulfoxide (DMSO), which facilitates its use in various chemical reactions and formulations.

In terms of chemical reactivity, 4,3'-Bis(trifluoromethyl)biphenyl-2-methanol can undergo a variety of transformations. For instance, the hydroxyl group can be readily converted into other functional groups such as esters or ethers through standard organic synthesis techniques. This versatility makes it a valuable starting material for the synthesis of more complex molecules with potential applications in drug discovery and materials science.

Recent research has focused on the biological activity of 4,3'-Bis(trifluoromethyl)biphenyl-2-methanol. Studies have shown that this compound exhibits potent anti-inflammatory properties by inhibiting key enzymes involved in inflammatory pathways. For example, it has been found to inhibit cyclooxygenase (COX) enzymes, which are responsible for producing prostaglandins that mediate inflammation. This property makes it a promising candidate for the development of new anti-inflammatory drugs.

Beyond its anti-inflammatory effects, 4,3'-Bis(trifluoromethyl)biphenyl-2-methanol has also been investigated for its potential as an anticancer agent. Research has demonstrated that it can induce apoptosis in cancer cells by disrupting cellular signaling pathways involved in cell survival and proliferation. Specifically, it has been shown to inhibit the Akt/mTOR pathway, which is frequently dysregulated in various types of cancer. These findings suggest that this compound could be further developed as a novel therapeutic agent for cancer treatment.

In addition to its biological applications, 4,3'-Bis(trifluoromethyl)biphenyl-2-methanol has found use in materials science due to its unique electronic properties. The presence of trifluoromethyl groups imparts high electron affinity to the molecule, making it suitable for use in electronic devices such as organic field-effect transistors (OFETs) and organic photovoltaic cells (OPVs). Recent studies have explored its performance in these applications and have shown promising results in terms of device efficiency and stability.

The synthesis of 4,3'-Bis(trifluoromethyl)biphenyl-2-methanol typically involves multistep processes that include coupling reactions to form the biphenyl core and subsequent functionalization steps to introduce the trifluoromethyl and hydroxyl groups. Advances in synthetic methodologies have led to more efficient and scalable routes for its production, making it more accessible for both academic research and industrial applications.

In conclusion, 4,3'-Bis(trifluoromethyl)biphenyl-2-methanol (CAS No. 1261594-50-6) is a multifaceted compound with a wide range of potential applications in chemistry, biology, pharmaceuticals, and materials science. Its unique structure and properties make it a valuable tool for researchers exploring new frontiers in these fields. As ongoing research continues to uncover new insights into its behavior and potential uses, this compound is likely to play an increasingly important role in future scientific advancements.